molecular formula C35H45N7O7 B1667401 Angiotensin pentapeptide CAS No. 52530-60-6

Angiotensin pentapeptide

Cat. No. B1667401
CAS RN: 52530-60-6
M. Wt: 675.8 g/mol
InChI Key: UCHGVQMTIJAUOM-RSGBUPOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Angiotensin pentapeptide is a peptide that contains a total of 97 bonds, including 52 non-H bonds, 22 multiple bonds, 16 rotatable bonds, 5 double bonds, 17 aromatic bonds, 2 five-membered rings, 2 six-membered rings, and 1 carboxylic acid .


Synthesis Analysis

Angiotensin-I converting enzyme (ACE) is a two-domain dipeptidylcarboxypeptidase involved in regulating blood pressure via the kallikrein-kinin and renin-angiotensin-aldosterone complex . In one study, molecular dynamics simulations were used to exploit the interactions between ACE and its inhibitors . Another study purified ACE-inhibitory peptides from Argopecten irradians mantle enzymatic hydrolysates .


Molecular Structure Analysis

The molecular structure of angiotensin pentapeptide has been studied using computational modeling . The secondary structures of the three inhibitor-protein complexes did not change significantly . Another study identified five novel angiotensin I-converting enzyme (ACE)-inhibitory peptides from stone fish (Actinopyga lecanora) hydrolysates .


Chemical Reactions Analysis

Molecular dynamics investigations have been conducted on the interaction of human angiotensin-converting enzyme with tetrapeptide inhibitors . Another study optimized and characterized novel angiotensin-converting enzyme inhibitory peptides prepared by double enzymatic hydrolysis from Agaricus bisporus scraps .

Future Directions

There is growing interest in therapeutic peptides, including angiotensin-related peptides, for their potential applications in treating various diseases . Future developments in therapeutic peptides will require a deep understanding of the chemical and molecular basis of peptide bioactivity .

properties

IUPAC Name

(2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C35H45N7O7/c1-3-21(2)30(41-31(44)26(36)16-23-11-13-25(43)14-12-23)33(46)39-27(18-24-19-37-20-38-24)34(47)42-15-7-10-29(42)32(45)40-28(35(48)49)17-22-8-5-4-6-9-22/h4-6,8-9,11-14,19-21,26-30,43H,3,7,10,15-18,36H2,1-2H3,(H,37,38)(H,39,46)(H,40,45)(H,41,44)(H,48,49)/t21-,26-,27-,28-,29-,30-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UCHGVQMTIJAUOM-RSGBUPOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)O)NC(=O)[C@H](CC4=CC=C(C=C4)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C35H45N7O7
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20200520
Record name Angiotensin pentapeptide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20200520
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

675.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Angiotensin pentapeptide

CAS RN

52530-60-6
Record name Angiotensin pentapeptide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052530606
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Angiotensin pentapeptide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20200520
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Angiotensin pentapeptide
Reactant of Route 2
Reactant of Route 2
Angiotensin pentapeptide
Reactant of Route 3
Reactant of Route 3
Angiotensin pentapeptide
Reactant of Route 4
Angiotensin pentapeptide
Reactant of Route 5
Angiotensin pentapeptide
Reactant of Route 6
Angiotensin pentapeptide

Citations

For This Compound
10
Citations
N Niccolai, MP Miles, WA Gibbons - Biochemical and Biophysical Research …, 1979 - Elsevier
We report mono and bi-selective excitation proton relaxation studies of internal motion of three side chaing in a peptide fragment of angiotensin of sequence Tyr 1 . Ile 2 . His 3 . Pro 4 . …
Number of citations: 15 www.sciencedirect.com
TW Wong, AR Goldberg - Journal of Biological Chemistry, 1984 - Elsevier
We have studied steady state kinetics of phosphorylation of [Val5]angiotensin II by pp60src, the transforming gene product of Rous sarcoma virus. Results of initial rate studies at varying …
Number of citations: 75 www.sciencedirect.com
MI Phillips, B Kimura, R Gyurko - Angiotensin receptors, 1994 - Springer
… There is still a peak for ANG II, but in addition there is a large peak before ANG II, corresponding to the angiotensin pentapeptide. In addition, a peak for ANG III can be detected. Blank …
Number of citations: 18 link.springer.com
SA Margolis, B Coxon - Analytical biochemistry, 1984 - Elsevier
… The relaxation times reported for several protons of the angiotensin pentapeptide containing amino acids 4-8 are all less than 1 s (6), relaxation times that are much smaller than the …
Number of citations: 5 www.sciencedirect.com
DN SHIER, E KUSANO, GD STONER… - …, 1989 - academic.oup.com
… The All antiserum is reported to have less than 1% cross-reactivity with AI, but 100% cross-reactivity with angiotensin hexapeptide (AII3_8) and angiotensin pentapeptide (AII4_8). This …
Number of citations: 65 academic.oup.com
G Valensin, M Delfini, E Gaggelli - Biophysical chemistry, 1986 - Elsevier
… the angiotensin pentapeptide [22]. The binding interaction was investigated by adding DPPC vesicles (8.33 mg/ml) to the peptide solution. The data obtained at room temperature are …
Number of citations: 16 www.sciencedirect.com
MI Phillips, B Kimura, R Gyurko - Angiotensin Receptors, 2012 - books.google.com
… There is still a peak for ANG II, but in addition there is a large peak before ANG II, corresponding to the angiotensin pentapeptide. In addition, a peak for ANG III can be detected. Blank …
Number of citations: 0 books.google.com
BM Wilkes, E Krim, PF Mento - American Journal of …, 1985 - journals.physiology.org
This investigation was performed to study the renin-angiotensin system in the human fetoplacental circulation. Full-term placentas from uncomplicated pregnancies were studied within …
Number of citations: 63 journals.physiology.org
J Gutkowska, P Corvol, AFS Figueiredo… - Canadian Journal of …, 1984 - cdnsciencepub.com
… The anti-angiotensin 11 showed a 70% cross-reactivity with angiotensin pentapeptide (angiotensin 11-(4-$)), 92% with hexapeptide (angiotensin 11-(3-8)), and 97% with heptapeptide (…
Number of citations: 20 cdnsciencepub.com
EL Schiffrin, R Garcia, J Gutkowska… - Canadian Journal of …, 1981 - cdnsciencepub.com
… The antibody showed 70C% cross-reactivity with the angiotensin pentapeptide and heptapeptide, 97% with the hexapeptide, and 0.27L?6 with AI. Within-assay coefficient of variation …
Number of citations: 13 cdnsciencepub.com

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.